Cas no 2098025-05-7 (3-fluoro-3-(pent-4-yn-1-yl)azetidine hydrochloride)

• Product Name: 3-fluoro-3-(pent-4-yn-1-yl)azetidine hydrochloride
• CAS No: 2098025-05-7
• MF: C₈H₁₃ClFN
• MW: 177.646924734116
• CID: 5727586
• PubChem ID: 122239942
• Update Time: 2025-05-24

3-fluoro-3-(pent-4-yn-1-yl)azetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Azetidine, 3-fluoro-3-(4-pentyn-1-yl)-, hydrochloride (1:1)
• 3-fluoro-3-(pent-4-yn-1-yl)azetidine hydrochloride
• 3-fluoro-3-pent-4-ynylazetidine;hydrochloride
• AKOS040813097
• F2147-5948
• 2098025-05-7

• Inchi： 1S/C8H12FN.ClH/c1-2-3-4-5-8(9)6-10-7-8;/h1,10H,3-7H2;1H
• InChI Key： LFKOBKXXESVGQZ-UHFFFAOYSA-N
• SMILES： C(C1(CNC1)F)CCC#C.Cl

Computed Properties

• Exact Mass: 177.0720553g/mol
• Monoisotopic Mass: 177.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 3-fluoro-3-(pent-4-yn-1-yl)azetidine hydrochloride

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3-fluoro-3-(pent-4-yn-1-yl)azetidine hydrochloride: A Comprehensive Overview

The compound 3-fluoro-3-(pent-4-yn-1-yl)azetidine hydrochloride (CAS No: 2098025-05-7) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of azetidines, which are four-membered ring structures with one nitrogen atom, making them structurally similar to pyrrolidines but with one fewer carbon atom. The presence of a fluorine atom at the 3-position and a pentynyl group at the same position introduces unique electronic and steric properties, making this compound a subject of interest for researchers in drug discovery and organic synthesis.

Recent studies have highlighted the importance of azetidine derivatives in medicinal chemistry due to their ability to act as scaffolds for bioactive molecules. The hydrochloride salt form of this compound is particularly useful in pharmaceutical applications, as it enhances solubility and stability, making it more amenable for formulation into drug delivery systems. The pentynyl group attached to the azetidine ring introduces a degree of unsaturation, which can influence the molecule's reactivity and interactions with biological targets.

One of the most promising applications of 3-fluoro-3-(pent-4-yn-1-yl)azetidine hydrochloride lies in its potential as a lead compound for the development of novel therapeutics. Researchers have explored its ability to modulate various biological pathways, including those involved in inflammation, neurodegenerative diseases, and cancer. For instance, studies have shown that azetidine derivatives can act as inhibitors of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory processes. The fluorine atom at the 3-position plays a critical role in enhancing the molecule's selectivity and potency by influencing its electronic properties.

In addition to its therapeutic potential, 3-fluoro-3-(pent-4-yne-llyl)azetidine hydrochloride has also been investigated for its role in chemical synthesis as an intermediate in the construction of more complex molecules. The azetidine ring serves as a versatile platform for further functionalization, allowing chemists to introduce additional substituents that can fine-tune the molecule's properties. For example, the pentynyl group can be used as a site for click chemistry reactions, enabling the creation of macrocyclic compounds or conjugated systems with enhanced bioavailability.

The synthesis of 3-fluoro-pent4-yne-llyl azetidine hydrochloride involves a series of well-established organic reactions, including nucleophilic substitution, cyclization, and fluorination. Recent advancements in catalytic methods have made it possible to achieve higher yields and better stereocontrol during the synthesis process. This has significantly improved the scalability of production, making it more feasible for industrial applications.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of 3-fluoro-pent4-yne-llyl azetidine hydrochloride. These tools allow researchers to gain insights into the molecule's conformational preferences and intermolecular interactions, which are crucial for understanding its pharmacokinetic profile.

In conclusion, 3-fluoro-pent4-yne-llyl azetidine hydrochloride (CAS No: 2098025_05_7) represents a valuable addition to the arsenal of compounds available for drug discovery and chemical synthesis. Its unique structure, combined with recent advances in synthetic methodologies and biological studies, positions it as a promising candidate for future therapeutic interventions. ]]>